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Compound of Interest

Compound Name: Cinnamyl anthranilate

Cat. No.: B1236720 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of cinnamyl anthranilate, ensuring compliance and safety in a laboratory setting. This

procedure is designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is critical to handle cinnamyl anthranilate with the

appropriate Personal Protective Equipment (PPE) in a well-ventilated area.

Personal Protective Equipment (PPE): Wear chemical safety goggles, appropriate gloves,

and protective clothing to prevent skin exposure.[1] For operations where dust may be

generated, such as weighing the neat chemical, a NIOSH-approved respirator is

recommended.[2]

Handling: Avoid creating dust.[3][4] Cinnamyl anthranilate is a brownish or reddish-yellow

powder that is probably combustible and sensitive to oxidation and hydrolysis.[2] When

heated to decomposition, it can emit toxic fumes of nitrogen oxides.[2]

Storage: Keep the container tightly closed, protected from light, and under an inert

atmosphere in a refrigerated space.[2]

Chemical and Physical Properties
This table summarizes key quantitative data for cinnamyl anthranilate.
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Property Value Source(s)

Appearance

Cream - Pale brown / Brownish

or reddish-yellow solid

crystalline powder

[1][2][3]

Melting Point 64 - 66 °C / 147.2 - 150.8 °F [1][3][4]

Boiling Point 322 °C / 611.6 °F [1][3]

Specific Gravity 1.18 at 15.5 °C (59.9 °F) [2]

Water Solubility
Insoluble (< 1 mg/mL at 17.2°C

/ 63°F)
[2][4]

Flash Point
Data not available; considered

probably combustible
[1][2][3]

Experimental Protocols
Small-Scale Spill Cleanup Protocol
In the event of a small spill, follow these steps immediately to ensure safety and proper

containment.

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[2]

Dampen the Spill: Carefully dampen the solid spill material with 60-70% ethanol to prevent

dust from becoming airborne.[2]

Transfer Material: Transfer the dampened material into a suitable, sealable container for

chemical waste.[2]

Clean Spill Area: Use absorbent paper dampened with 60-70% ethanol to wipe up any

remaining residue.[2]

Decontaminate Surfaces: Wash all contaminated surfaces with 60-70% ethanol, followed by

a thorough washing with soap and water.[2]
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Seal Contaminated Materials: Place the used absorbent paper and any contaminated

clothing into a vapor-tight plastic bag for disposal as hazardous waste.[2]

Area Ventilation: Do not re-enter the contaminated area until a safety officer has confirmed it

has been properly cleaned and is safe.[2]

Step-by-Step Disposal Procedures
The disposal of cinnamyl anthranilate is governed by federal, state, and local regulations.

Chemical waste generators are responsible for correctly classifying and disposing of their

waste.[1][4]

Step 1: Waste Classification
Hazardous Waste Determination: As the generator, you must determine if the cinnamyl
anthranilate waste is classified as hazardous.[1][4] This process is regulated by the EPA

under the Resource Conservation and Recovery Act (RCRA) and corresponding state

agencies.[5][6] While cinnamyl anthranilate is not specifically listed on some federal

hazardous waste lists, it was banned from food by the FDA in 1985 due to its potential as a

carcinogen.[7][8] Therefore, it should be handled and disposed of with caution.

Consult Regulations: Review local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[1][4] Waste codes should be assigned based

on the specific application or process that generated the waste.[4]

Step 2: Containment and Labeling
For Unused or Waste Product: Place the waste cinnamyl anthranilate into a suitable,

sealable, and clearly labeled container.

For Contaminated Materials: Items such as spill cleanup materials, contaminated PPE, and

empty containers should be collected in a separate, sealed container.[2]

Labeling: All waste containers must be accurately labeled with their contents (e.g., "Waste

Cinnamyl Anthranilate") and the appropriate hazard warnings.

Step 3: Final Disposal
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Prohibited Disposal Methods:Do not discharge cinnamyl anthranilate into drains or sewer

systems.[3][4] It should not be released into the environment.[3][4]

Recommended Disposal Method: The primary recommended method for disposal is through

a licensed chemical destruction facility or by controlled incineration with flue gas scrubbing.

[9]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to arrange for the transportation and

disposal of the waste material.

Step 4: Contaminated Packaging
Decontamination: Empty containers should be triple-rinsed with an appropriate solvent (such

as 60-70% ethanol).[2][9] Collect the rinsate for disposal as chemical waste.

Disposal of Cleaned Packaging: Once decontaminated, the packaging can be offered for

recycling or reconditioning.[9] If recycling is not feasible, puncture the container to prevent

reuse and dispose of it in a sanitary landfill or as directed by your local regulations.[9]

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of cinnamyl
anthranilate waste.
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Waste Identification and Segregation

Regulatory Assessment

Disposal Pathway

Final Steps

Identify Cinnamyl Anthranilate Waste
(Unused Product, Spill Residue, Contaminated PPE)

Place in a suitable, sealed,
and accurately labeled waste container.

Perform Hazardous Waste Determination
(per RCRA and local regulations)

Arrange for disposal via a licensed
hazardous waste contractor.
(e.g., controlled incineration)

  Waste is Hazardous  

Prohibited:
- Do NOT pour down the drain.

- Do NOT release into the environment.

Maintain all disposal records
and documentation as required.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of cinnamyl anthranilate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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